Cas no 13494-07-0 (3,5-dimethylcyclopentane-1,2-dione)

• Product name: 3,5-dimethylcyclopentane-1,2-dione
• CAS No: 13494-07-0
• MF: C₇H₁₀O₂
• MW: 126.1531
• MDL: MFCD00143076
• CID: 49298
• PubChem ID: 61634

3,5-dimethylcyclopentane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1,2-cyclopentanedione
• 3,5-Dimethylcyclopentane-1,2-dione
• 3,5-Dimethyl-1,2-cyclopentadione
• 3,5-DIMETHYL CYCLOPENTENOLONE
• CORONOL
• FEMA 3269
• 3,5-dimethyl-2-cyclopentanedione
• 2-Cyclopentanedione,3,5-dimethyl-1
• 1,2-Cyclopentanedione, 3,5-dimethyl-
• 3,5-Dimethyl-1,2-cyclopentanedione,97%
• 3 5-DIMETHYL-1 2-CYCLOPENTADIONE 97+%
• 3,5-dimethylcyclopentane-1,2-dione

• MDL： MFCD00143076
• Inchi： 1S/C7H10O2/c1-4-3-5(2)7(9)6(4)8/h4-5H,3H2,1-2H3
• InChI Key： MIDXCONKKJTLDX-UHFFFAOYSA-N
• SMILES： CC1CC(C)C(=O)C1=O

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Surface Charge: 0
• Tautomer Count: 11
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Light yellow to yellowish brown powder with maple and caramel aromas.
• Density: 1.036
• Melting Point: 87-95 ºC
• Boiling Point: 187.4 °C at 760 mmHg
• Flash Point: 63.6 °C
• Refractive Index: 1.45
• PSA: 34.14000
• LogP: 0.80050
• FEMA: 3269
• Solubility: Insoluble in water.

3,5-dimethylcyclopentane-1,2-dione Security Information

• WGK Germany：3

3,5-dimethylcyclopentane-1,2-dione Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones